4-Amino-1-ethylpyrrolidin-2-one hydrochloride
Description
4-Amino-1-ethylpyrrolidin-2-one hydrochloride (4-AEPH) is an organic compound that has been studied for its potential applications in science and medicine. It is a derivative of pyrrolidone, an amino acid, and has been used in the synthesis of various compounds. 4-AEPH has been studied for its biochemical and physiological effects, as well as its potential applications in laboratory experiments.
Scientific Research Applications
Chemical Characterization and Spectroscopic Analysis
A comprehensive chemical characterization of cathinone derivatives, closely related to 4-Amino-1-ethylpyrrolidin-2-one hydrochloride, has been performed. This includes studies using techniques like nuclear magnetic resonance (NMR) spectroscopy, infrared spectroscopy, and X-ray crystallography. Such methods are crucial for identifying and analyzing chemical compounds in scientific research (Kuś, Kusz, Książek, Pieprzyca, & Rojkiewicz, 2016).
Analytical Method Development
Development of analytical methods for determining the enantiomeric purity of similar compounds, using high-performance liquid chromatography (HPLC) with pre-column derivatization, is another significant area of application. Such methods are vital for assessing the purity and quality of chemicals used in various fields including pharmaceuticals (Wang, Yao, Qian, Pu, Yao, & Song, 2015).
Antibacterial Agent Synthesis
Compounds structurally related to this compound have been synthesized and evaluated for their antibacterial activity. The synthesis and structure-activity relationships of these compounds are important in the development of new antibacterial agents (Egawa, Miyamoto, Minamida, Nishimura, Okada, Uno, & Matsumoto, 1984).
Asymmetric Synthesis in Pharmaceutical Research
Asymmetric synthesis of enantiomers of certain compounds, including those related to this compound, is crucial in pharmaceutical research. This process is significant in the development of drugs with improved efficacy and reduced side effects (Rosen, Chu, Lico, Fernandes, Shen, Borodkin, & Pernet, 1988).
Investigation in Pharmacology
Research has been conducted on the pharmacological profiles of compounds similar to this compound, exploring their potential as therapeutic agents. Understanding the action mechanism and efficacy of such compounds is essential for drug development (Ogawa, Sugidachi, Tanaka, Fujimoto, Asai, 2002).
Surface Chemistry and Material Science
In material science, studies have been conducted on the surface attachment chemistry of compounds related to this compound, which are useful in developing new materials and coatings (Booth, Kannappan, Hosseini, & Partridge, 2015).
properties
IUPAC Name |
4-amino-1-ethylpyrrolidin-2-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O.ClH/c1-2-8-4-5(7)3-6(8)9;/h5H,2-4,7H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCKAKVUHGUIRIG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CC(CC1=O)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1255718-06-9 |
Source
|
| Record name | 2-Pyrrolidinone, 4-amino-1-ethyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1255718-06-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-amino-1-ethylpyrrolidin-2-one hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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